Cas no 4654-16-4 (1,3-Benzenedicarboxylic acid, dipentyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, dipentyl ester
• CAS No: 4654-16-4
• MF: C₁₈H₂₆O₄
• MW: 306.396646022797
• CID: 2828283
• PubChem ID: 525131
• Update Time: 2025-04-21

1,3-Benzenedicarboxylic acid, dipentyl ester Chemical and Physical Properties

Names and Identifiers

• 4654-16-4
• SCHEMBL3870306
• dipentyl isophthalate
• DTXSID70335417
• 1,3-Benzenedicarboxylic acid, dipentyl ester
• KHVWJDHBKQEWMR-UHFFFAOYSA-N

• Inchi： 1S/C18H26O4/c1-3-5-7-12-21-17(19)15-10-9-11-16(14-15)18(20)22-13-8-6-4-2/h9-11,14H,3-8,12-13H2,1-2H3
• InChI Key： KHVWJDHBKQEWMR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)C(=O)OCCCCC)=O)CCCCC

Computed Properties

• Exact Mass: 306.18310931g/mol
• Monoisotopic Mass: 306.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives